Cas no 1353988-00-7 ([2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid)

• Product Name: [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid
• CAS No: 1353988-00-7
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 2160441
• Update Time: 2025-06-28

[2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid
• 2-((2-(((Benzyloxy)carbonyl)(cyclopropyl)amino)cyclohexyl)amino)acetic acid
• AM94947
• [2-(Benzyloxycarbonylcyclopropylamino)cyclohexylamino]acetic acid

• Inchi： 1S/C19H26N2O4/c22-18(23)12-20-16-8-4-5-9-17(16)21(15-10-11-15)19(24)25-13-14-6-2-1-3-7-14/h1-3,6-7,15-17,20H,4-5,8-13H2,(H,22,23)
• InChI Key： NZWJHYDZDSSJLX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1CCCCC1NCC(=O)O)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 460
• Topological Polar Surface Area: 78.9

Additional information on [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid

Introduction to [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic Acid (CAS No. 1353988-00-7)

[2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1353988-00-7, features a unique structural framework that combines cyclopropyl and cyclohexyl moieties with protective and functional amino groups. The presence of a benzyloxycarbonyl (Boc) group in its structure suggests potential applications in peptide synthesis and protease inhibition studies, making it a valuable intermediate in drug discovery and development.

The molecular architecture of [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid is characterized by its chiral centers, which contribute to its stereochemical complexity. This complexity is particularly relevant in the context of asymmetric synthesis, where the compound can serve as a precursor for enantiomerically pure intermediates. The cyclopropyl ring, known for its stability and rigidity, introduces a specific conformational constraint that can influence the binding affinity and selectivity of any derivatives synthesized from this compound.

Recent advancements in medicinal chemistry have highlighted the importance of cyclic amino acids in the design of bioactive molecules. The structural motifs present in [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid align well with this trend, offering a platform for the development of novel therapeutic agents. For instance, modifications to the benzyloxycarbonyl group can facilitate the introduction of various side chains, enabling the exploration of diverse pharmacophoric patterns.

In the realm of drug discovery, [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid has been explored as a potential scaffold for inhibiting specific enzymatic targets. The combination of cyclopropyl and cyclohexyl rings provides a balance between steric hindrance and flexibility, which is often crucial for achieving high binding affinity. Furthermore, the presence of both primary and secondary amine functionalities allows for multiple points of modification, enhancing the compound's utility in structure-activity relationship (SAR) studies.

One particularly intriguing application of this compound is in the field of protease inhibition. Proteases play critical roles in various biological pathways, making them attractive targets for therapeutic intervention. The structural features of [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid suggest that it could be modified to mimic natural substrates or transition states, thereby inhibiting unwanted enzymatic activity. This approach has been successfully employed in the development of antiviral and anticancer agents.

Another area where this compound shows promise is in peptidomimetics research. Peptidomimetics are synthetic analogs of natural peptides designed to retain their biological activity while overcoming issues such as poor oral bioavailability or susceptibility to degradation. The Boc-protected amine group in [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid can be used to introduce non-peptide functionalities, allowing for the creation of peptidomimetic libraries with tailored properties.

The synthesis of [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the cyclopropyl and cyclohexyl rings, followed by functional group transformations to introduce the benzyloxycarbonyl and amino groups. These synthetic strategies not only showcase the versatility of current synthetic tools but also provide insights into optimizing reaction conditions for high yields and purity.

From a computational chemistry perspective, modeling studies on [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid have revealed interesting insights into its interactions with biological targets. Molecular dynamics simulations have been used to explore conformational changes upon binding, while quantum mechanical calculations have provided detailed insights into electronic properties and reactivity. These computational approaches are invaluable for guiding experimental design and understanding structure-function relationships.

The growing interest in this compound underscores its potential as a building block in medicinal chemistry. As research continues to uncover new applications and synthetic strategies, [2-(Benzyloxycarbonyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid is poised to play an increasingly important role in drug discovery efforts worldwide.